Cas no 96681-51-5 (Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy-)
96681-51-5 structure
Product Name:Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy-
CAS No:96681-51-5
MF:C18H11NO4
MW:305.284244775772
CID:813395
PubChem ID:126022
Update Time:2025-04-19
Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy-
- 2-Methoxy-12H-benzo(h)(1,3)benzodioxolo(6,5,4-de)quinolin-12-one
- Bianfugedine
- 5,6-Methylenedioxy-9-methoxy-7H-dibenzo(de,h)quinoline-7-one
- DTXSID40914399
- 96681-51-5
- 12H-Benzo(h)(1,3)benzodioxolo(6,5,4-de)quinolin-12-one, 2-methoxy-
- 2-Methoxy-10H,12H-[1,3]benzodioxolo[6,5,4-de]benzo[h]quinolin-12-one
-
- Inchi: 1S/C18H11NO4/c1-21-10-2-3-11-12(7-10)17(20)15-14-9(4-5-19-16(11)14)6-13-18(15)23-8-22-13/h2-7H,8H2,1H3
- InChI Key: BZLSBGPHEXHPAQ-UHFFFAOYSA-N
- SMILES: O1COC2=CC3=CC=NC4C5C=CC(=CC=5C(C(=C12)C=43)=O)OC
Computed Properties
- Exact Mass: 305.06880783g/mol
- Monoisotopic Mass: 305.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.6Ų
Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
96681-51-5 (Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy-) Related Products
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